![molecular formula C11H14N2O4 B6175321 7-(prop-2-enoyl)-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxylic acid CAS No. 2649082-71-1](/img/no-structure.png)
7-(prop-2-enoyl)-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxylic acid
Overview
Description
7-(prop-2-enoyl)-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxylic acid (7-PDCA) is a compound of interest in the field of organic chemistry due to its unique structure and potential applications in the synthesis of various compounds. 7-PDCA is an unsaturated carboxylic acid with a conjugated system of seven atoms, which is composed of a three-membered ring and a five-membered ring connected by a double bond. The compound has recently gained attention due to its potential applications in the synthesis of various compounds, such as pharmaceuticals and agrochemicals.
Mechanism of Action
7-(prop-2-enoyl)-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxylic acid is an unsaturated carboxylic acid, which is composed of a three-membered ring and a five-membered ring connected by a double bond. The double bond is the site of the reaction, which is activated by the presence of a base. The base activates the double bond, which then undergoes a nucleophilic attack by a nucleophile, such as a Grignard reagent or an alkyl halide. The reaction of the nucleophile with the double bond results in the formation of a new bond, which is then followed by the formation of a new product.
Biochemical and Physiological Effects
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been suggested that the compound may have some potential applications in the synthesis of various pharmaceuticals and agrochemicals. Additionally, the compound has been suggested to have potential applications in the synthesis of various polymers and catalysts.
Advantages and Limitations for Lab Experiments
The main advantage of using 7-(prop-2-enoyl)-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxylic acid in lab experiments is its low cost and availability. Additionally, the compound is relatively stable and can be stored for long periods of time without significant degradation. The main limitation of using this compound in lab experiments is that it is a relatively new compound, and thus, the reaction mechanisms and the synthesis procedures are not yet fully understood.
Future Directions
The future of 7-(prop-2-enoyl)-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxylic acid is promising, as the compound has potential applications in the synthesis of various compounds, such as pharmaceuticals and agrochemicals. Additionally, the compound has potential applications in the synthesis of various polymers and catalysts. Furthermore, further research is needed to better understand the reaction mechanisms and the synthesis procedures of the compound. Finally, further research is needed to explore the potential biochemical and physiological effects of the compound.
Synthesis Methods
7-(prop-2-enoyl)-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxylic acid can be synthesized through a variety of methods, including the use of Grignard reaction, Wittig reaction, and the Kolbe-Schmidt reaction. The Grignard reaction is a widely used method for the synthesis of this compound, which involves the reaction of a Grignard reagent with an aldehyde or ketone in the presence of a suitable base. The Wittig reaction is also a popular method for the synthesis of this compound, which involves the reaction of an alkyl halide with a phosphonium salt in the presence of a base. The Kolbe-Schmidt reaction is a more complex method, which involves the reaction of an acid chloride with a carboxylic acid in the presence of a base.
Scientific Research Applications
7-(prop-2-enoyl)-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxylic acid has a wide range of potential applications in scientific research. It has been shown to be useful in the synthesis of various compounds, such as pharmaceuticals, agrochemicals, and other organic compounds. Additionally, this compound has been used in the synthesis of various polymers, such as polyurethanes and polyesters, which are used in a variety of applications, including coatings and adhesives. Furthermore, this compound has been used in the synthesis of various catalysts, which are used in various chemical reactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '7-(prop-2-enoyl)-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxylic acid' involves the synthesis of the spirocyclic ring system followed by the introduction of the carboxylic acid and prop-2-enoyl groups.", "Starting Materials": [ "2-aminoethanol", "2-bromo-1-phenylethanone", "2,3-dihydrofuran", "sodium azide", "sodium hydride", "acryloyl chloride", "diethyl malonate", "ethyl chloroformate", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "ethanol", "water" ], "Reaction": [ "Step 1: Synthesis of the spirocyclic ring system", "1.1. Reaction of 2-aminoethanol with 2-bromo-1-phenylethanone in the presence of sodium hydride to yield the intermediate 1-phenyl-2-(2-hydroxyethyl)aziridine.", "1.2. Ring-opening of the aziridine with 2,3-dihydrofuran in the presence of sodium hydride to yield the spirocyclic intermediate 7-(2-hydroxyethyl)-1-oxa-2,7-diazaspiro[4.5]dec-2-ene.", "Step 2: Introduction of the carboxylic acid group", "2.1. Reaction of the spirocyclic intermediate with diethyl malonate in the presence of sodium ethoxide to yield the intermediate 7-(diethoxymethyl)-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxylic acid.", "2.2. Hydrolysis of the diethoxymethyl group with hydrochloric acid to yield the carboxylic acid group and the intermediate 7-(methoxycarbonyl)-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxylic acid.", "Step 3: Introduction of the prop-2-enoyl group", "3.1. Reaction of the intermediate with ethyl chloroformate and sodium hydroxide to yield the intermediate 7-(methoxycarbonyl)-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxylic acid ethyl ester.", "3.2. Reaction of the intermediate with sodium bicarbonate and acryloyl chloride in ethanol to yield the final product '7-(prop-2-enoyl)-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxylic acid'." ] } | |
CAS RN |
2649082-71-1 |
Molecular Formula |
C11H14N2O4 |
Molecular Weight |
238.2 |
Purity |
95 |
Origin of Product |
United States |
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